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Compound of Interest

Compound Name: Methyl 3-hydroxymyristate

Cat. No.: B142831 Get Quote

The primary measure of efficacy for Methyl 3-hydroxymyristate is its ability to induce quorum

sensing (QS)-dependent phenotypes in R. solanacearum, such as the production of

exopolysaccharide (EPS) and endoglucanase. The following table summarizes the quantitative

data on the minimum effective concentrations (MEC) required to induce EPS production.

Compound

Minimum Effective
Concentration (MEC) for
EPS Production
(nmol/disc)

Relative Efficacy

(R)-Methyl 3-hydroxymyristate 0.04 Most Active

(S)-Methyl 3-hydroxymyristate 0.4 10x less active

(R)-Methyl 3-hydroxypalmitate 0.08 2x less active

Methyl myristate (No 3-hydroxy

group)
>100 >2500x less active

Methyl 3-oxomyristate 6 150x less active

3-Hydroxymyristic acid >500 No activity

Ethyl 3-hydroxymyristate >500 No activity

Data sourced from Kai et al., 2015.[2]
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Structure-Activity Relationship
The data clearly indicates a high degree of specificity for the (R)-enantiomer of Methyl 3-
hydroxymyristate in the phc quorum-sensing system of R. solanacearum.

Stereochemistry is Critical: The (R)-enantiomer is ten times more active than its (S)-

counterpart, demonstrating the stereospecificity of the receptor system.[2]

The 3-hydroxy Group is Essential: Removal of the 3-hydroxy group, as in methyl myristate,

or its oxidation to a 3-oxo group, drastically reduces the molecule's efficacy.[2]

The Methyl Ester is Necessary: Modification of the methyl ester to a free acid or an ethyl

ester results in a complete loss of activity, indicating its crucial role in binding to the receptor

or in transport.[2]

Quorum Sensing Signaling Pathway in Ralstonia
solanacearum
(R)-Methyl 3-hydroxymyristate ((R)-3-OH MAME) is synthesized by the methyltransferase

PhcB. As the bacterial population density increases, so does the concentration of (R)-3-OH

MAME. This signal is then sensed by the histidine kinase PhcS, which initiates a

phosphorylation cascade involving PhcQ and PhcR. This ultimately leads to the activation of

the transcriptional regulator PhcA, which controls the expression of genes responsible for

virulence factors, including EPS and endoglucanase.
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Signal Synthesis

Signal Sensing & Transduction

Transcriptional Regulation Virulence Factor Production

PhcB
(Methyltransferase)

(R)-3-OH MAME
(Quorum Sensing Signal)

Synthesizes PhcS
(Histidine Kinase)

PhcQ
(Response Regulator)

Phosphorylates

PhcR
(Response Regulator)

Phosphorylates
PhcA

(Transcriptional Regulator)

Activates

Partially Activates

EPS, Endoglucanase,
Ralfuranones

Induces Expression
Binds to
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Start

Prepare ΔphcB mutant
culture and spread on agar

Place sterile paper disc
on the agar surface

Apply test compound
to the paper disc

Incubate the plate

Observe for mucoid zone
(EPS production)

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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